4-Bromo-3-nitrophenylboronic acid, pinacol ester
Overview
Description
“4-Bromo-3-nitrophenylboronic acid, pinacol ester” is a chemical compound with the CAS Number: 2121514-39-2 . It has a molecular weight of 327.97 .
Chemical Reactions Analysis
Pinacol boronic esters are used in various chemical reactions. For instance, they are used in the Suzuki–Miyaura coupling . Protodeboronation of these esters has been achieved using a radical approach .Physical And Chemical Properties Analysis
The compound has a molecular weight of 327.97 . It is stored at a temperature of 2-8°C .Scientific Research Applications
- The hydromethylation sequence has been applied to methoxy-protected (−)-Δ8-THC and cholesterol, demonstrating its utility in complex molecule synthesis .
- 4-Bromo-3-nitrophenylboronic acid pinacol ester participates in the synthesis of aryl azides. These versatile compounds find applications in various fields, including medicinal chemistry and materials science .
- Allylic chlorides can be arylated using this compound. The resulting products are valuable intermediates in organic synthesis, enabling the construction of complex molecules .
- Researchers have utilized this boronic ester in the synthesis of RNA conjugates. These conjugates play a crucial role in RNA-based therapies and diagnostics .
- Alkoxycarbonylation involves the introduction of carbonyl groups (such as esters) into organic molecules. 4-Bromo-3-nitrophenylboronic acid pinacol ester participates in such reactions, expanding the toolbox for synthetic chemists .
- The compound has been employed in the synthesis of mTOR (mammalian target of rapamycin) and PI3K (phosphoinositide 3-kinase) inhibitors. These enzymes play critical roles in cell signaling pathways, making them attractive targets for cancer therapy .
Catalytic Protodeboronation for Alkene Hydromethylation
Synthesis of Aryl Azides
Arylation of Allylic Chlorides
RNA Conjugates
Alkoxycarbonylation Reactions
Antitumor Agents: mTOR and PI3K Inhibitors
Safety and Hazards
Mechanism of Action
Target of Action
4-Bromo-3-nitrophenylboronic acid, pinacol ester, also known as 2-(4-bromo-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a type of boronic ester . Boronic esters are highly valuable building blocks in organic synthesis . They are generally used in metal-catalyzed C-C bond formation reactions like the Suzuki–Miyaura reaction .
Mode of Action
The compound interacts with its targets through a process known as protodeboronation . Protodeboronation is a radical approach that involves the removal of a boron atom from the boronic ester .
Biochemical Pathways
The protodeboronation of pinacol boronic esters can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation . This is a valuable but unknown transformation . The hydromethylation sequence has been applied to methoxy protected (−)-Δ8-THC and cholesterol .
Result of Action
The protodeboronation of pinacol boronic esters has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B . These are examples of the molecular and cellular effects of the compound’s action.
Action Environment
The action of 4-Bromo-3-nitrophenylboronic acid, pinacol ester can be influenced by environmental factors. For instance, the storage temperature can affect the stability of the compound . It is typically stored at a temperature of 2-8°C .
properties
IUPAC Name |
2-(4-bromo-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BBrNO4/c1-11(2)12(3,4)19-13(18-11)8-5-6-9(14)10(7-8)15(16)17/h5-7H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPNRKXYDPBXOMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)Br)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BBrNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.97 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-nitrophenylboronic acid, pinacol ester | |
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